Cas no 1562280-78-7 (ethyl (2E)-3-(1-ethyl-1H-imidazol-5-yl)prop-2-enoate)

• Product Name: ethyl (2E)-3-(1-ethyl-1H-imidazol-5-yl)prop-2-enoate
• CAS No: 1562280-78-7
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6594552
• PubChem ID: 83764596
• Update Time: 2025-10-30

ethyl (2E)-3-(1-ethyl-1H-imidazol-5-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-3-(1-ethyl-1H-imidazol-5-yl)prop-2-enoate
• EN300-1455973
• 1562280-78-7

• Inchi： 1S/C10H14N2O2/c1-3-12-8-11-7-9(12)5-6-10(13)14-4-2/h5-8H,3-4H2,1-2H3/b6-5+
• InChI Key： OSYFSJZECYGIAD-AATRIKPKSA-N
• SMILES： O(C(/C=C/C1=CN=CN1CC)=O)CC

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on ethyl (2E)-3-(1-ethyl-1H-imidazol-5-yl)prop-2-enoate

Ethyl (2E)-3-(1-Ethyl-1H-Imidazol-5-Yl)Prop-2-Enoate: A Comprehensive Overview

Ethyl (2E)-3-(1-Ethyl-1H-imidazol-5-Yl)prop-2-enoate, identified by the CAS number 1562280-78-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities and applications in drug design. The molecule features a conjugated enoate group and an imidazole ring, both of which contribute to its unique chemical properties and potential therapeutic uses.

The structure of ethyl (2E)-3-(1-Ethyl-1H-imidazol-5-Yl)prop-2-enoate is characterized by a 1,3-dipolar structure, which is a key feature in its reactivity and selectivity. The imidazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in various non-covalent interactions. These properties make it an attractive scaffold for the development of bioactive molecules. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of more complex structures with enhanced pharmacological profiles.

One of the most notable aspects of ethyl (2E)-3-(1-Ethyl-1H-imidazol-5-Yl)prop-2-enoate is its role in medicinal chemistry. Researchers have explored its ability to act as a building block for the construction of bioactive molecules with specific targeting capabilities. For instance, its enoate group can undergo Michael addition reactions, enabling the formation of new carbon-carbon bonds that are essential for creating complex molecular architectures. This versatility has led to its use in the synthesis of various drug candidates, including anti-inflammatory agents and antitumor drugs.

In addition to its medicinal applications, ethyl (2E)-3-(1-Ethyl-1H-imidazol-5-Yl)prop-2-enoate has also been studied for its potential in materials science. The compound's ability to form stable conjugated systems makes it a promising candidate for applications in organic electronics. Recent research has focused on its use as a component in light-emitting diodes (LEDs) and photovoltaic devices, where its electronic properties can be tuned to enhance device performance.

The synthesis of ethyl (2E)-3-(1-Ethyl-1H-imidazol-5-Yl)prop-2-enoate typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. The optimization of these steps is critical to achieving high yields and ensuring the purity of the final product. Advances in catalytic methods have further improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, ethyl (2E)-3-(1-Ethyl-1H-imidazol-5-Yl)prop-2-enoate has been evaluated for its biodegradability and eco-toxicological effects. Studies indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in aquatic environments. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, ethyl (2E)-3-(1-Ethyl-1H-imidazol-5-Yl)prop-2-enoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.